Cas no 25006-83-1 (N-(3-Bromothiophen-2-yl)acetamide)

• Product Name: N-(3-Bromothiophen-2-yl)acetamide
• CAS No: 25006-83-1
• MF: C₆H₆BrNOS
• MW: 220.086939334869
• MDL: MFCD16653330
• CID: 1095071
• PubChem ID: 14143863
• Update Time: 2025-07-02

N-(3-Bromothiophen-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-Bromothiophen-2-yl)acetamide
• DTXSID70556504
• EN300-236674
• AKOS005207995
• 25006-83-1

• MDL： MFCD16653330
• Inchi： 1S/C6H6BrNOS/c1-4(9)8-6-5(7)2-3-10-6/h2-3H,1H3,(H,8,9)
• InChI Key： MFHOMDDCHOGWHD-UHFFFAOYSA-N
• SMILES： BrC1C=CSC=1NC(C)=O

Computed Properties

• Exact Mass: 218.93535g/mol
• Monoisotopic Mass: 218.93535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 57.3Ų

Additional information on N-(3-Bromothiophen-2-yl)acetamide

Introduction to N-(3-Bromothiophen-2-yl)acetamide (CAS No. 25006-83-1)

N-(3-Bromothiophen-2-yl)acetamide is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique molecular structure and versatile applications. This compound, identified by the CAS number 25006-83-1, has garnered considerable attention due to its role in synthesizing various bioactive molecules. The presence of both bromine and thiophene moieties in its structure imparts distinct chemical properties, making it a valuable intermediate in the development of novel therapeutic agents.

The molecular framework of N-(3-Bromothiophen-2-yl)acetamide consists of an acetamide functional group attached to a brominated thiophene ring. This configuration allows for facile functionalization, enabling chemists to modify its structure for specific applications. In recent years, this compound has been extensively studied for its potential in drug discovery, particularly in the design of molecules targeting neurological and inflammatory disorders.

One of the most compelling aspects of N-(3-Bromothiophen-2-yl)acetamide is its utility as a building block in medicinal chemistry. Researchers have leveraged its structural features to develop derivatives with enhanced pharmacological properties. For instance, studies have demonstrated its role in synthesizing small-molecule inhibitors that exhibit promising activity against enzymes implicated in cancer progression. The bromine atom, in particular, serves as a handle for further chemical transformations, such as cross-coupling reactions, which are pivotal in constructing complex drug molecules.

Recent advancements in computational chemistry have further highlighted the significance of N-(3-Bromothiophen-2-yl)acetamide. Molecular modeling studies have revealed that its thiophene ring can interact with biological targets in unique ways, offering insights into its potential therapeutic applications. These simulations have guided the design of optimized analogs with improved binding affinities and reduced side effects. Such computational approaches are increasingly integral to modern drug discovery pipelines, streamlining the identification of lead compounds.

In addition to its pharmaceutical applications, N-(3-Bromothiophen-2-yl)acetamide has found utility in materials science. Its ability to form stable complexes with metal ions makes it a candidate for developing novel catalysts and luminescent materials. These applications underscore the compound's versatility beyond traditional medicinal chemistry contexts.

The synthesis of N-(3-Bromothiophen-2-yl)acetamide typically involves multi-step organic reactions, starting from commercially available precursors such as 2-bromothiophene and acetic anhydride. The bromination step is critical, as it introduces the necessary substituent for subsequent functionalization. Advances in synthetic methodologies have improved the efficiency and scalability of these processes, making the compound more accessible for research purposes.

Evaluation of N-(3-Bromothiophen-2-yl)acetamide's biological activity has revealed intriguing properties that warrant further exploration. Preclinical studies have indicated potential roles in modulating inflammatory pathways and neurotransmitter release. These findings align with emerging research trends aimed at identifying novel therapeutic strategies for chronic diseases. The compound's dual functionality—combining an amide group with a brominated heterocycle—makes it particularly interesting for exploring structure-activity relationships.

The growing interest in N-(3-Bromothiophen-2-yl)acetamide has spurred collaborative efforts between academic and industrial researchers. Joint ventures aim to accelerate the translation of laboratory findings into clinical candidates by combining expertise in synthetic chemistry, pharmacology, and biotechnology. Such collaborations are essential for advancing drug development timelines and improving patient outcomes.

Looking ahead, the future prospects for N-(3-Bromothiophen-2-yl)acetamide appear promising. Ongoing research is focused on expanding its chemical space through innovative synthetic routes and exploring new biological targets. The integration of artificial intelligence and machine learning into drug discovery is also expected to enhance the design and optimization of derivatives based on this scaffold.

In conclusion, N-(3-Bromothiophen-2-yl)acetamide (CAS No. 25006-83-1) represents a cornerstone compound in modern chemical biology and pharmaceutical research. Its unique structural features and diverse applications make it a cornerstone for developing next-generation therapeutics and materials. As scientific understanding evolves, this compound will undoubtedly continue to play a pivotal role in advancing medical science.